Cas no 170159-24-7 (Ethanethioic acid, S-(4-ethynylphenyl) ester)

• Product Name: Ethanethioic acid, S-(4-ethynylphenyl) ester
• CAS No: 170159-24-7
• MF: C₁₀H₈OS
• MW: 176.234921455383
• CID: 1356802
• PubChem ID: 5232571
• Update Time: 2025-04-20

Ethanethioic acid, S-(4-ethynylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(4-ethynylphenyl) ester
• SCHEMBL4259955
• 1-[(4-ethynylphenyl)sulfanyl]ethan-1-one
• 170159-24-7
• S-(4-ethynylphenyl) ethanethioate
• CS-0110004

• Inchi： 1S/C10H8OS/c1-3-9-4-6-10(7-5-9)12-8(2)11/h1,4-7H,2H3
• InChI Key： SUKCGDCKAJESMC-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 176.02964
• Monoisotopic Mass: 176.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters